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Introduction

Cyclin-dependent kinase 9 (CDK?9) is a critical regulator of transcriptional elongation. As the
catalytic subunit of the positive transcription elongation factor b (P-TEFb), CDK9
phosphorylates the C-terminal domain of RNA Polymerase Il, a key step in the transition from
abortive to productive transcription. Dysregulation of CDK9 activity has been implicated in a
variety of diseases, including cancer, making it a compelling target for therapeutic intervention.
Chemical probes are indispensable tools for dissecting the biological functions of proteins and
validating them as drug targets. CDK9-IN-15 (also known as KB-0742) has emerged as a
potent and selective chemical probe for interrogating the function of CDK9 in cellular and in
vivo models. This technical guide provides a comprehensive overview of CDK9-IN-15,
including its biochemical and cellular activity, selectivity profile, and detailed experimental
protocols for its characterization and use.

Quantitative Data

The following tables summarize the key quantitative data for CDK9-IN-15 (KB-0742),
demonstrating its potency and selectivity for CDKO9.

Table 1: Biochemical Potency and Selectivity of CDK9-IN-15 (KB-0742)[1][2][3][4]
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Target IC50 (nM) Selectivity (Fold vs. CDK9)
CDKO9/cyclin T1 6 1

CDK1/cyclin B >10,000 >1667

CDK2/cyclin A 330 55

CDKa3/cyclin E >10,000 >1667

CDK4/cyclin D1 >10,000 >1667

CDK5/p25 590 98

CDK®/cyclin D3 >10,000 >1667

CDK7/cyclin H 530 88

CDK8/cyclin C >10,000 >1667

Data is presented as the geometric mean of two independent IC50 determinations at 10 yM
ATP concentration.

Table 2: Cellular Activity of CDK9-IN-15 (KB-0742) in Triple-Negative Breast Cancer (TNBC)
Cell Lines[1][5]

. Apoptosis
Cell Line GI50 (nM) IC50 (nM) .
Induction
HCC1143 530 600 Yes
HCC1187 700 800 Yes
HCC1395 1000 1200 Yes
HCC1806 600 700 Yes
HCC70 600 700 No

GI50: 50% growth inhibition; IC50: 50% inhibitory concentration (cytotoxic effect).

Signaling Pathway
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CDKO9 plays a central role in regulating gene transcription. The following diagram illustrates the
canonical CDK9 signaling pathway and the mechanism of action of CDK9-IN-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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